Background current reduction and biobarcode amplification for label-free, highly sensitive electrochemical detection of pathogenic DNA†
Chemical Communications Pub Date: 2012-02-23 DOI: 10.1039/C2CC18107J
Abstract
By using exonuclease I and biobarcode

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Journal Name:Chemical Communications
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CAS no.: 320601-71-6